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Compound of Interest

Compound Name: PIN1 ligand-1

Cat. No.: B15540921 Get Quote

This document provides crucial safety and logistical information for the proper disposal of PIN1
Ligand-1, also identified as PIN1 inhibitor API-1. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

I. Quantitative Data Summary
The following table summarizes the key quantitative data for PIN1 inhibitor API-1 for easy

reference and comparison.
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Property Value Source

Chemical Name

O6-[4-

(Trifluoroacetamidomethyl)ben

zyl]guanine

Chemsrc[1]

CAS Number 680622-70-2 MedChemExpress[2]

Molecular Formula C₁₅H₁₃F₃N₆O₂ MedChemExpress[2]

Molecular Weight 366.30 g/mol MedChemExpress[2]

IC₅₀ (Pin1) 72.3 nM Selleck Chemicals[3]

Solubility (DMSO) 73 mg/mL (199.29 mM) Selleck Chemicals[3]

Storage Temperature
Powder: -20°C (3 years), 4°C

(2 years)
MedChemExpress[2]

In solvent: -80°C (2 years),

-20°C (1 year)
MedChemExpress[4]

II. Hazard Assessment and Safety Precautions
According to the Safety Data Sheet (SDS), PIN1 inhibitor API-1 is not classified as a hazardous

substance or mixture[2]. However, standard laboratory safety protocols should always be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat when handling the compound.

Handling: Avoid inhalation of dust or aerosols. Avoid contact with skin and eyes. Use in a

well-ventilated area[2].

First Aid:

Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Rinse skin thoroughly with water. Remove contaminated clothing.

Inhalation: Move to fresh air.
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Ingestion: Wash out mouth with water. Do NOT induce vomiting[2].

III. Proper Disposal Workflow
The following diagram and step-by-step instructions outline the proper disposal procedure for

PIN1 inhibitor API-1.
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Step 1: Preparation

Step 2: Waste Collection

Step 3: Labeling

Step 4: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Designate a Specific Waste Container

Collect Unused PIN1 Ligand-1
and Contaminated Materials

Securely Seal the Waste Container

Label Container with:
'Non-Hazardous Chemical Waste'

'PIN1 inhibitor API-1'
CAS: 680622-70-2

Date and Lab Information

Store in a Designated, Secure Area

Arrange for Pickup by Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of PIN1 Ligand-1 (API-1).
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IV. Detailed Disposal Protocol
As PIN1 inhibitor API-1 is not classified as hazardous, specific disposal procedures are often

not detailed by the manufacturer. The primary instruction is to prevent its release into the

environment and to dispose of it and its container at a licensed waste disposal site[2]. The

following protocol provides a step-by-step guide based on standard laboratory best practices

for non-hazardous chemical waste.

1. Preparation for Disposal:

Ensure all necessary Personal Protective Equipment (PPE) is worn, including gloves, safety
glasses, and a lab coat.
Designate a specific, compatible, and leak-proof container for the collection of PIN1 inhibitor
API-1 waste. This container should be clearly marked as "Waste."

2. Waste Collection:

Solid Waste: Collect any unused or expired solid PIN1 inhibitor API-1 directly into the
designated waste container. Also, collect any materials heavily contaminated with the
compound, such as weighing paper or contaminated gloves.
Liquid Waste: For solutions of PIN1 inhibitor API-1, absorb the liquid with an inert material
(e.g., vermiculite, dry sand) and place it in the designated waste container[2].
Empty Containers: "Empty" containers of PIN1 inhibitor API-1 should also be disposed of in
the designated waste container, as they may retain residual amounts of the chemical.

3. Labeling the Waste Container:

Once waste collection is complete, securely seal the container.
Clearly label the container with the following information:
The words "Non-Hazardous Chemical Waste"
The chemical name: "PIN1 inhibitor API-1"
The CAS Number: "680622-70-2"
The date of accumulation.
Your name, lab number, and contact information.

4. Storage and Final Disposal:
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Store the sealed and labeled waste container in a designated and secure area within your
laboratory, away from incompatible materials.
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and final disposal of the waste. Follow all institutional guidelines for chemical
waste disposal.

Disclaimer: This document provides guidance based on publicly available information. Always

consult your institution's specific safety and disposal protocols and the most recent Safety Data

Sheet for the product. The responsibility for safe handling and disposal rests with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PIN1 inhibitor API-1 | CAS#:680622-70-2 | Chemsrc [chemsrc.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PIN1 Ligand-
1 (API-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540921#pin1-ligand-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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